2-((4,6-Bis((2-oxo-2-(4-toluidino)ethyl)sulfanyl)-1,3,5-triazin-2-yl)sulfanyl)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[[4,6-bis[[2-(4-methylanilino)-2-oxoethyl]sulfanyl]-1,3,5-triazin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C30H30N6O3S3/c1-19-4-10-22(11-5-19)31-25(37)16-40-28-34-29(41-17-26(38)32-23-12-6-20(2)7-13-23)36-30(35-28)42-18-27(39)33-24-14-8-21(3)9-15-24/h4-15H,16-18H2,1-3H3,(H,31,37)(H,32,38)(H,33,39)
• InChI Key: QKFFHORRZJTECJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC(=NC(=N2)SCC(=O)NC3=CC=C(C=C3)C)SCC(=O)NC4=CC=C(C=C4)C
• Molecular Formula: C30H30N6O3S3
• Molecular Weight: 618.8 g/mol

Description

2-((4,6-Bis((2-oxo-2-(4-toluidino)ethyl)sulfanyl)-1,3,5-triazin-2-yl)sulfanyl)-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C30H30N6O3S3 and its molecular weight is 618.79. The purity is usually 95%.
BenchChem offers high-quality 2-((4,6-Bis((2-oxo-2-(4-toluidino)ethyl)sulfanyl)-1,3,5-triazin-2-yl)sulfanyl)-N-(4-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4,6-Bis((2-oxo-2-(4-toluidino)ethyl)sulfanyl)-1,3,5-triazin-2-yl)sulfanyl)-N-(4-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

In the realm of medicinal chemistry, compounds with similar structural motifs have been investigated for their potential therapeutic applications. For example, bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which share functional groups with the compound , have been synthesized and evaluated as glutaminase inhibitors. These compounds, including analogs with improved solubility and potency compared to BPTES, have shown promise in attenuating the growth of human lymphoma B cells in vitro and in mouse xenograft models, highlighting their potential in cancer therapy (Shukla et al., 2012).

Material Science Applications

In material science, research on related compounds has led to the development of novel materials with specific desirable properties. For instance, sulfonated aromatic diamine monomers have been synthesized and used to prepare thin-film composite nanofiltration membranes. These membranes exhibited improved water flux and rejection of dyes, showcasing their potential for water treatment and purification applications (Liu et al., 2012).

Polymer Science Applications

Furthermore, compounds with thiophenyl-substituted benzidines, similar in complexity to the compound of interest, have been used to synthesize transparent polyimides with high refractive indices and small birefringences. These materials, characterized by good thermomechanical stabilities, are significant for applications requiring transparent materials with superior optical and thermal properties (Tapaswi et al., 2015).